Cas no 2227743-05-5 (rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227743-05-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5937413
• PubChem ID: 165842710
• Update Time: 2025-06-13

rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid
• EN300-1821745
• 2227743-05-5
• rac-(1R,2R)-2-[3-(dimethylamino)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H15NO2/c1-13(2)9-5-3-4-8(6-9)10-7-11(10)12(14)15/h3-6,10-11H,7H2,1-2H3,(H,14,15)/t10-,11+/m0/s1
• InChI Key： LXKFBFZESHKQRV-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC=C(C=1)N(C)C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid (CAS No. 2227743-05-5)

The compound rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid (CAS No. 2227743-05-5) is a cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropane ring and dimethylamino substituent, make it a valuable candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating neurotransmitter systems and targeting specific receptors.

In recent years, the scientific community has focused on cyclopropane-containing compounds due to their conformational rigidity and metabolic stability. The rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid stands out as a promising scaffold for designing novel therapeutics. Its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. This adaptability aligns with current trends in precision medicine and structure-activity relationship (SAR) studies.

The pharmacological profile of CAS No. 2227743-05-5 has attracted attention in neuroscience research, particularly in studies related to neurotransmitter modulation and receptor targeting. The dimethylamino group in its structure suggests potential interactions with G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders. This connection to GPCR research makes the compound relevant to ongoing investigations into neurodegenerative diseases and mood disorders, topics frequently searched in academic and medical databases.

From a synthetic chemistry perspective, the preparation of rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid involves sophisticated stereoselective synthesis techniques. The cyclopropane ring formation often requires specialized catalysts or reagents, reflecting advancements in green chemistry and atom economy. These synthetic challenges resonate with current interests in sustainable pharmaceutical manufacturing, a hot topic in both academic and industrial settings.

The physicochemical properties of CAS No. 2227743-05-5, including its logP value and aqueous solubility, are crucial for its potential as a drug candidate. These characteristics influence its blood-brain barrier permeability, a key consideration for CNS-targeting drugs. Researchers analyzing this compound frequently search for information about its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, highlighting the need for comprehensive data on its pharmacokinetic behavior.

In the context of medicinal chemistry optimization, the rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid serves as a versatile intermediate. Its structure allows for modifications at multiple sites, enabling the exploration of structure-activity relationships while maintaining the core cyclopropane pharmacophore. This flexibility makes it valuable for fragment-based drug design, an approach gaining popularity in modern drug discovery programs.

The analytical characterization of CAS No. 2227743-05-5 typically involves advanced techniques such as chiral HPLC for enantiomeric purity assessment and NMR spectroscopy for structural confirmation. These analytical challenges reflect broader trends in pharmaceutical quality control, where regulatory requirements demand rigorous characterization of novel compounds. The growing emphasis on quality by design (QbD) in pharmaceutical development further increases the relevance of such analytical data.

Looking forward, research on rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid may contribute to several emerging areas in drug discovery. Its potential applications in allosteric modulator development and biased signaling at receptors align with current interests in next-generation therapeutics. Furthermore, its structural features make it a candidate for investigation in proteolysis targeting chimera (PROTAC) technology, one of the most searched topics in contemporary drug discovery.

In conclusion, rac-(1R,2R)-2-3-(dimethylamino)phenylcyclopropane-1-carboxylic acid (CAS No. 2227743-05-5) represents an important compound at the intersection of medicinal chemistry and neuroscience research. Its unique structural attributes and potential pharmacological applications position it as a valuable tool for addressing current challenges in drug development and disease treatment. As research progresses, this compound may yield important insights into targeted therapy design and molecular recognition processes.